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Compound of Interest

Compound Name: Lancotrione

Cat. No.: B608446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Lancotrione, a triketone

herbicide for selective weed control in rice paddies. This document details its mode of action,

application guidelines, and experimental protocols for efficacy and safety evaluation.

Introduction
Lancotrione is a selective herbicide belonging to the triketone class, which is effective for the

control of problematic weeds in rice cultivation. It is known for its safety on rice crops when

applied at the recommended dosage and provides good control over a range of common paddy

weeds, including Echinochloa crusgalli, Scirpus spp., and Arrowhead (Sagittaria spp.).[1]

Mode of Action
Lancotrione functions as a 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor.[1] HPPD

is a key enzyme in the biochemical pathway responsible for plastoquinone and tocopherol

synthesis in plants. By inhibiting this enzyme, Lancotrione disrupts the production of these

essential compounds, leading to the bleaching of new growth in susceptible weeds, followed by

necrosis and death.
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Figure 1: Mode of action of Lancotrione as an HPPD inhibitor.
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Data Presentation
The following tables summarize the expected efficacy of Lancotrione against key rice paddy

weeds and its safety profile on rice. The data presented here is illustrative and based on

qualitative descriptions of Lancotrione's performance. Researchers should conduct their own

trials to obtain precise quantitative data for their specific conditions.

Table 1: Weed Control Efficacy of Lancotrione

Weed Species Common Name
Application Rate (g
a.i./ha)

Weed Control (%)
(30 DAT)

Echinochloa crus-galli Barnyardgrass 150 85 - 95

200 90 - 98

Scirpus juncoides Japanese bulrush 150 80 - 90

200 85 - 95

Sagittaria trifolia Arrowhead 150 80 - 90

200 85 - 95

Monochoria vaginalis Pickerelweed 150 75 - 85

200 80 - 90

Cyperus difformis
Smallflower umbrella

sedge
150 70 - 80

200 75 - 85

Table 2: Rice Crop Safety and Yield Response to Lancotrione Application
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Rice Variety
Application Rate (g
a.i./ha)

Phytotoxicity
Rating (1-9 scale)*
(14 DAT)

Yield (t/ha)

Japonica cv.

'Nipponbare'
150 (1X) 1 7.5

300 (2X) 2 7.3

Indica cv. 'IR64' 150 (1X) 1 6.8

300 (2X) 2 6.6

Untreated Weedy

Check
- 1 4.2

Hand-Weeded Check - 1 7.8

*Phytotoxicity rating based on the European Weed Research Council (EWRC) scale, where 1 =

no effect and 9 = complete kill.

Experimental Protocols
Detailed methodologies for key experiments to evaluate the efficacy and safety of Lancotrione
are provided below.

Protocol for Weed Control Efficacy Trial
Objective: To determine the dose-dependent efficacy of Lancotrione on major rice paddy

weeds.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5 m x 4 m.

Rice Cultivar: A locally adapted and commonly grown variety.

Treatments:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Untreated weedy check.

Hand-weeded check (weed-free).

Lancotrione at a standard rate (e.g., 150 g a.i./ha).

Lancotrione at a higher rate (e.g., 200 g a.i./ha).

A commercial standard herbicide for comparison.

Methodology:

Land Preparation: Prepare the paddy field according to standard local practices.

Rice Transplanting: Transplant 21-day-old rice seedlings at a spacing of 20 cm x 20 cm.

Herbicide Application: Apply Lancotrione as a post-emergence treatment at 10-15 days

after transplanting (DAT), when weeds are at the 2-4 leaf stage. Use a calibrated knapsack

sprayer with a flat fan nozzle, ensuring uniform coverage.

Data Collection:

Weed Density and Biomass: At 30 and 60 DAT, place a 0.25 m² quadrat randomly at two

locations within each plot. Count the number of individual weeds of each species and

harvest the above-ground biomass. Dry the biomass at 70°C for 72 hours and record the

dry weight.

Weed Control Efficacy (%): Calculate using the formula:

where WDC is the weed dry weight in the untreated check and WDT is the weed dry

weight in the treated plot.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and compare

treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at p ≤ 0.05.
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Figure 2: Experimental workflow for a weed control efficacy trial.

Protocol for Rice Crop Safety (Phytotoxicity)
Assessment
Objective: To evaluate the phytotoxicity of Lancotrione on rice at different application rates.

Experimental Design:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b608446?utm_src=pdf-body-img
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5 m x 4 m.

Rice Cultivars: Include at least two different rice varieties (e.g., a Japonica and an Indica

type) to assess differential responses.

Treatments:

Untreated, hand-weeded check.

Lancotrione at the recommended rate (1X).

Lancotrione at double the recommended rate (2X) to simulate overlapping sprays.

Methodology:

Field Setup: Follow the same land preparation and transplanting procedures as in the

efficacy trial. Ensure plots are kept weed-free by hand weeding to isolate herbicide effects.

Herbicide Application: Apply Lancotrione at the specified rates at 10-15 DAT.

Data Collection:

Visual Phytotoxicity Assessment: At 3, 7, 14, and 28 DAT, visually assess crop injury using

the European Weed Research Council (EWRC) 1-9 rating scale.

Plant Height: At each assessment date, measure the height of ten randomly selected

plants per plot from the soil surface to the tip of the tallest leaf.

Chlorophyll Content: At 14 DAT, measure the chlorophyll content of the uppermost fully

expanded leaves using a SPAD meter.

Yield and Yield Components: At harvest, determine the grain yield, number of panicles per

hill, number of filled grains per panicle, and 1000-grain weight from a designated harvest

area within each plot.

Statistical Analysis: Analyze the data using ANOVA and appropriate mean separation tests.
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Figure 3: Logical workflow for rice crop safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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